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Compound of Interest

Compound Name: Bromo-PEG5-phosphonic acid

Cat. No.: B606402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Bromo-PEG5-phosphonic acid (CAS No. 1446282-37-6). The information presented herein is

compiled from available safety data sheets and general knowledge of related chemical

compounds to ensure safe handling and use in a research and development setting. Due to the

specialized nature of this reagent, a complete, officially regulated Material Safety Data Sheet

(MSDS) is not broadly available. This guide serves to fill that gap by consolidating known data

and providing evidence-based safety recommendations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bromo-PEG5-phosphonic acid is

presented in the table below. It is important to note that quantitative data for properties such as

melting and boiling points are not publicly available and would require experimental

determination.
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Property Value Source

Chemical Name

(17-bromo-3,6,9,12,15-

pentaoxaheptadecyl)phosphon

ic acid

MedKoo Biosciences[1]

CAS Number 1446282-37-6 BroadPharm[2]

Molecular Formula C12H26BrO8P BroadPharm[2]

Molecular Weight 409.2 g/mol BroadPharm[2]

Purity >95% to 98%
MedKoo Biosciences,

BroadPharm[1][2]

Solubility Soluble in DMSO MedKoo Biosciences[1]

Appearance
Not specified (likely a solid or

viscous liquid)
-

Melting Point No data available -

Boiling Point No data available -

Density No data available -

Hazard Identification and Safety Precautions
While some suppliers classify Bromo-PEG5-phosphonic acid as non-hazardous for transport,

this does not preclude potential workplace hazards.[3] The molecule contains a phosphonic

acid group, which can cause irritation, and an alkyl bromide, which can be a reactive functional

group. The PEG (polyethylene glycol) chain is generally considered to have low toxicity.

Based on the structural components and available data for similar compounds, the following

potential hazards and precautionary measures are recommended.
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Hazard Category Potential Hazard
Recommended
Precautionary Statements

Skin Contact May cause skin irritation.

P264: Wash skin thoroughly

after handling.[4] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[4]

Eye Contact
May cause serious eye

irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Inhalation
May cause respiratory irritation

if inhaled as dust or aerosol.

P261: Avoid breathing dust.[4]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[4]

Ingestion Harmful if swallowed.

P270: Do not eat, drink or

smoke when using this

product. P301+P310+P330: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor. Rinse mouth.

[5]

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are recommended for the safe handling and use of Bromo-PEG5-
phosphonic acid in a laboratory setting.

Personal Protective Equipment (PPE) Workflow
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Personal Protective Equipment (PPE) Protocol

Start: Entering the Lab

Wear appropriate PPE:
- Lab coat

- Safety glasses/goggles
- Chemical-resistant gloves (e.g., Nitrile)

End: Exiting the Lab

Handle Bromo-PEG5-phosphonic acid
in a well-ventilated area or fume hood

Dispose of waste in a designated
hazardous waste container

Decontaminate work surfaces

Remove PPE in the correct order:
1. Gloves

2. Goggles/Face shield
3. Lab coat

Wash hands thoroughly

Click to download full resolution via product page
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Caption: Workflow for donning, using, and doffing Personal Protective Equipment when

handling Bromo-PEG5-phosphonic acid.

First Aid Measures
A logical flow for responding to accidental exposure is outlined below.

First Aid Response Flow

Accidental Exposure Occurs

Skin Contact:
- Remove contaminated clothing.

- Wash with soap and water for 15 mins.

Eye Contact:
- Rinse with water for 15 mins,

 lifting eyelids.

Inhalation:
- Move to fresh air.

Ingestion:
- Rinse mouth with water.
- Do NOT induce vomiting.

Seek medical attention if
symptoms persist or are severe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606402#bromo-peg5-phosphonic-acid-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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